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Compound Name:
2,5-Bis(trifluoromethyl)benzyl

alcohol

Cat. No.: B1349820 Get Quote

An In-depth Technical Guide to 2,5-Bis(trifluoromethyl)benzyl alcohol

This technical guide provides a comprehensive overview of 2,5-bis(trifluoromethyl)benzyl
alcohol, tailored for researchers, scientists, and professionals in drug development. The

document details the physicochemical properties, experimental protocols, and safety

information associated with this compound.

Core Physicochemical Properties
2,5-Bis(trifluoromethyl)benzyl alcohol is a fluorinated organic compound with the chemical

formula C₉H₆F₆O.[1][2][3] Its molecular structure, characterized by a benzyl alcohol core

substituted with two trifluoromethyl groups, imparts unique chemical properties relevant in

various research and development applications, particularly as a building block in organic

synthesis.

Quantitative Data Summary
The key quantitative data for 2,5-bis(trifluoromethyl)benzyl alcohol are summarized in the

table below. These properties are critical for its application in experimental settings.
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Property Value Source

Molecular Weight 244.13 g/mol PubChem[2]

244.136 g/mol Guidechem[1]

Molecular Formula C₉H₆F₆O PubChem[2], Guidechem[1]

CAS Number 302911-97-3 PubChem[2], Guidechem[1]

Melting Point 34-36 °C Guidechem[1]

LogP 3.21650 Guidechem[1]

Polar Surface Area 20.23 Å² Guidechem[1]

For comparative purposes, the properties of the isomeric compound, 3,5-

bis(trifluoromethyl)benzyl alcohol, are provided below. Isomers often exhibit different physical

properties and reactivity, making such comparisons valuable in experimental design.

Property (for 3,5-isomer) Value Source

Molecular Weight 244.13 g/mol Lookchem[4], NIST[5]

CAS Number 32707-89-4 Lookchem[4], NIST[5]

Melting Point 53-56 °C Lookchem[4]

Boiling Point 40 °C at 0.5 mmHg Lookchem[4]

Flash Point 97 °C (206.6 °F) Safety Data Sheet[6]

Appearance
White to light yellow crystal

powder
Lookchem[4]

Synthesis and Experimental Protocols
The synthesis of substituted benzyl alcohols often involves the reduction of the corresponding

carboxylic acids or aldehydes. Below is a representative experimental protocol for the synthesis

of a bis(trifluoromethyl)benzyl alcohol, based on established chemical transformations for

analogous compounds.
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Protocol: Reduction of 2,5-Bis(trifluoromethyl)benzoic
Acid to 2,5-Bis(trifluoromethyl)benzyl Alcohol
This protocol describes a common laboratory-scale synthesis.

Materials:

2,5-Bis(trifluoromethyl)benzoic acid

Borane-tetrahydrofuran complex (BH₃·THF)

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl), 6N

Ethyl acetate

Magnesium sulfate (MgSO₄), anhydrous

Deionized water

Nitrogen gas (N₂)

Equipment:

Three-neck round-bottom flask

Thermometer

Mechanical stirrer

Dropping funnel

Ice bath

Heating mantle with reflux condenser

Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: In a 5L three-neck flask equipped with a thermometer, mechanical stirrer,

and dropping funnel, add 2,5-bis(trifluoromethyl)benzoic acid (0.45 mol) and 1L of anhydrous

tetrahydrofuran.

Inert Atmosphere: Purge the flask with nitrogen gas to create an inert atmosphere.

Cooling: Cool the stirred solution to 0°C using an ice bath.

Addition of Reducing Agent: Slowly add borane-tetrahydrofuran complex (0.9 mol) dropwise

to the solution via the dropping funnel, maintaining the temperature at 0°C.

Reflux: After the addition is complete, remove the ice bath and heat the mixture to reflux for

1.5 hours.

Quenching: After the reaction is complete, cool the mixture back to room temperature and

slowly add 6N HCl until no more gas evolves. This step is crucial to neutralize the excess

reducing agent.

Extraction: Add 1L of water to the flask and transfer the mixture to a separatory funnel.

Extract the aqueous layer twice with 1L of ethyl acetate.

Drying and Evaporation: Combine the organic phases and dry over anhydrous magnesium

sulfate. Filter the drying agent and evaporate the solvent using a rotary evaporator to yield

the crude product.

Purification: The resulting solid can be further purified by recrystallization or column

chromatography to obtain pure 2,5-bis(trifluoromethyl)benzyl alcohol.

This synthesis workflow is visualized in the diagram below.
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Synthesis Workflow for 2,5-Bis(trifluoromethyl)benzyl Alcohol

1. Dissolve 2,5-Bis(trifluoromethyl)benzoic acid
in anhydrous THF in a 3-neck flask.

2. Purge with N2 and cool to 0°C.

Setup

3. Add Borane-THF complex dropwise.

Reagent Addition

4. Heat to reflux for 1.5 hours.

Reaction

5. Quench with 6N HCl.

Workup Step 1

6. Extract with Ethyl Acetate.

Workup Step 2

7. Dry organic phase with MgSO4.

8. Evaporate solvent.

9. Purify by recrystallization
or chromatography.

Purification

Final Product:
2,5-Bis(trifluoromethyl)benzyl alcohol

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 2,5-
bis(trifluoromethyl)benzyl alcohol.

Safety and Handling
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2,5-Bis(trifluoromethyl)benzyl alcohol is classified as an irritant. It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][7]

Precautionary Measures:

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[7] Wash hands and any exposed skin

thoroughly after handling.[6][7]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7]

Storage: Store in a well-ventilated place and keep the container tightly closed.[7]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[7] If on

skin, wash with plenty of soap and water.[7] If inhaled, move the person to fresh air.[7]

This guide serves as a foundational resource for professionals working with 2,5-
bis(trifluoromethyl)benzyl alcohol. For detailed safety information, always refer to the

specific Safety Data Sheet (SDS) provided by the supplier.[6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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